1,7-Dimethyluric acid
1,7-Dimethyluric acid
1,7-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trione substituted by methyl groups at N-1 and N-7. It is a metabolite of caffeine and is often found in human urine samples. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is functionally related to a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,7-dimethylurate anion.
Brand Name:
Vulcanchem
CAS No.:
33868-03-0
VCID:
VC20842954
InChI:
InChI=1S/C7H8N4O3/c1-10-3-4(8-6(10)13)9-7(14)11(2)5(3)12/h1-2H3,(H,8,13)(H,9,14)
SMILES:
CN1C2=C(NC1=O)NC(=O)N(C2=O)C
Molecular Formula:
C7H8N4O3
Molecular Weight:
196.16 g/mol
1,7-Dimethyluric acid
CAS No.: 33868-03-0
Cat. No.: VC20842954
Molecular Formula: C7H8N4O3
Molecular Weight: 196.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,7-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trione substituted by methyl groups at N-1 and N-7. It is a metabolite of caffeine and is often found in human urine samples. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is functionally related to a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,7-dimethylurate anion. |
|---|---|
| CAS No. | 33868-03-0 |
| Molecular Formula | C7H8N4O3 |
| Molecular Weight | 196.16 g/mol |
| IUPAC Name | 1,7-dimethyl-3,9-dihydropurine-2,6,8-trione |
| Standard InChI | InChI=1S/C7H8N4O3/c1-10-3-4(8-6(10)13)9-7(14)11(2)5(3)12/h1-2H3,(H,8,13)(H,9,14) |
| Standard InChI Key | NOFNCLGCUJJPKU-UHFFFAOYSA-N |
| SMILES | CN1C2=C(NC1=O)NC(=O)N(C2=O)C |
| Canonical SMILES | CN1C2=C(NC1=O)NC(=O)N(C2=O)C |
| Appearance | Assay:≥98%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator